Cas no 725256-16-6 (Benzeneacetonitrile,3-amino-4-methoxy-)

• Product Name: Benzeneacetonitrile,3-amino-4-methoxy-
• CAS No: 725256-16-6
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 558771
• PubChem ID: 45122442
• Update Time: 2025-04-19

Benzeneacetonitrile,3-amino-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3-amino-4-methoxy-
• Acetonitrile,(3-amino-4-methoxyphenyl)- (5CI)
• 2-(3-amino-4-methoxyphenyl)acetonitrile
• SB76422
• SCHEMBL18159171
• 725256-16-6
• AKOS027413399
• (3-Amino-4-methoxyphenyl)acetonitrile
• DTXSID30669306

• Inchi： 1S/C9H10N2O/c1-12-9-3-2-7(4-5-10)6-8(9)11/h2-3,6H,4,11H2,1H3
• InChI Key： YUIWQPIVNWVTOU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CC#N)=CC=1N

Computed Properties

• Exact Mass: 162.079
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59A^2